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Compound of Interest

Compound Name: 2-methyl-1H-indol-3-ol

Cat. No.: B15223233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling and storage

of 2-methyl-1H-indol-3-ol, a compound of interest in pharmaceutical research and

development. Due to the limited availability of a specific Safety Data Sheet (SDS), the following

recommendations are based on the general chemical properties of indole derivatives,

particularly the known reactivity of 3-hydroxyindoles, and established best practices for

handling air-sensitive and potentially unstable compounds.

Compound Information
Property Value Source

Chemical Name 2-methyl-1H-indol-3-ol N/A

Molecular Formula C₉H₉NO Inferred

Molecular Weight 147.17 g/mol Inferred

Appearance Likely a solid Inferred

CAS Number Not readily available N/A

Safety and Handling Precautions
2-methyl-1H-indol-3-ol, like many indole derivatives, should be handled with care. The

presence of a hydroxyl group at the 3-position of the indole ring suggests potential for instability
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and reactivity, particularly sensitivity to air and light.

General Handling Guidelines:

Work in a well-ventilated area: Use a chemical fume hood to avoid inhalation of any dust or

vapors.

Personal Protective Equipment (PPE): Wear appropriate PPE at all times.

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

Body Protection: A lab coat should be worn.

Avoid contact: Prevent contact with skin, eyes, and clothing. In case of contact, rinse the

affected area immediately and thoroughly with water.

Avoid inhalation and ingestion: Do not breathe dust or vapors. Do not ingest.

Hygienic practices: Wash hands thoroughly after handling.

Storage Conditions
Proper storage is critical to maintain the integrity and stability of 2-methyl-1H-indol-3-ol. Due

to its likely sensitivity to air and light, the following storage conditions are recommended.
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Parameter Recommended Condition Rationale

Temperature -20°C to -80°C

To minimize degradation and

slow down potential

decomposition reactions.

Atmosphere Inert gas (Argon or Nitrogen)

To prevent oxidation, as 3-

hydroxyindoles can be

susceptible to air oxidation.[1]

Light
Amber vial or protected from

light

To prevent light-catalyzed

degradation.

Container
Tightly sealed, appropriate

container

To prevent contamination and

exposure to air and moisture.

Incompatibilities
Strong oxidizing agents, strong

acids

To avoid vigorous and

potentially hazardous

reactions.

Experimental Protocols
Protocol for Handling and Weighing a New Shipment
This protocol outlines the steps for safely handling a new container of 2-methyl-1H-indol-3-ol.

Workflow for Handling a New Shipment:

Equilibrate Container to Room Temperature Transfer to Inert Atmosphere Glovebox or use Schlenk Line Carefully Open Container Weigh Desired Amount into a Pre-tared Vial Backfill Headspace with Inert Gas Seal Container Tightly Store at Recommended Temperature

Click to download full resolution via product page

Workflow for handling a new shipment.

Methodology:

Equilibration: Before opening, allow the container to warm to room temperature in a

desiccator to prevent condensation of moisture on the cold compound.
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Inert Atmosphere: Transfer the sealed container into an inert atmosphere glovebox. If a

glovebox is not available, use a Schlenk line to maintain a positive pressure of an inert gas

(argon or nitrogen) over the compound during handling.

Opening: Carefully open the container under the inert atmosphere.

Weighing: Weigh the desired amount of the compound into a pre-tared, dry vial.

Inert Gas Backfill: Before sealing the original container and the vial with the weighed

compound, backfill the headspace with an inert gas.

Sealing: Tightly seal both containers.

Storage: Return the main container and the vial to the recommended storage temperature

(-20°C to -80°C).

Protocol for Preparing a Stock Solution
This protocol describes the preparation of a stock solution of 2-methyl-1H-indol-3-ol for

experimental use.

Workflow for Preparing a Stock Solution:

Weigh Compound under Inert Atmosphere Select Dry, Degassed Solvent Add Solvent to Vial with Compound Mix to Dissolve (Vortex/Sonicate if needed) Backfill with Inert Gas Seal Vial Tightly Store Solution at -20°C to -80°C

Click to download full resolution via product page

Workflow for preparing a stock solution.

Methodology:

Weighing: Following the protocol in section 4.1, weigh the desired amount of 2-methyl-1H-
indol-3-ol into a dry vial under an inert atmosphere.

Solvent Preparation: Use a dry, degassed solvent appropriate for your experiment (e.g.,

anhydrous DMSO, DMF, or ethanol). Degas the solvent by bubbling an inert gas through it

for at least 15-20 minutes or by using several freeze-pump-thaw cycles.
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Dissolution: Under an inert atmosphere, add the desired volume of the degassed solvent to

the vial containing the compound.

Mixing: Mix the contents thoroughly until the compound is fully dissolved. Gentle vortexing or

sonication in a water bath can be used to aid dissolution.

Inert Gas Backfill: Before sealing, backfill the vial's headspace with an inert gas.

Sealing: Seal the vial tightly with a cap containing a PTFE/silicone septum for easy access

with a syringe.

Storage: Store the stock solution at -20°C to -80°C, protected from light. It is recommended

to prepare fresh solutions for use and avoid repeated freeze-thaw cycles.

Logical Relationships in Handling Air-Sensitive
Compounds
The following diagram illustrates the key relationships and considerations for working with air-

sensitive compounds like 2-methyl-1H-indol-3-ol.
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Core Principle: Exclusion of Atmospheric Components

Techniques and Equipment

Desired Outcome

Oxygen

Compound Stability

Degrades

Moisture

Degrades

Inert Gas (Ar, N2)

Displaces Displaces

Glovebox

Excludes Excludes

Schlenk Line

Excludes Excludes

Dry/Degassed Solvents

Minimizes

Properly Sealed Containers

Prevents Ingress Prevents Ingress

Experimental Reproducibility

User Safety

Techniques and Equipment

Click to download full resolution via product page

Key relationships in handling air-sensitive compounds.

Disclaimer: The information provided in these application notes and protocols is intended for

use by qualified professionals. It is essential to conduct a thorough risk assessment before

handling any chemical. These guidelines are based on general principles and may need to be

adapted for specific experimental conditions. Always consult relevant safety data sheets for any

chemicals used in conjunction with 2-methyl-1H-indol-3-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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